Cas no 2055848-82-1 ((3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride)

• Product Name: (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• CAS No: 2055848-82-1
• MF: C₈H₉ClFNO
• MW: 189.614564657211
• MDL: MFCD24435217
• CID: 4635583
• PubChem ID: 127263905
• Update Time: 2025-06-08

(3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (r)-5-fluoro-2,3-dihydrobenzofuran-3-amine hcl
• (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine hydrochloride
• 3-Benzofuranamine, 5-fluoro-2,3-dihydro-, hydrochloride (1:1), (3R)-
• (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride
• Y10762
• CS-0196974
• (R)-5-Fluoro-2,3-dihydrobenzofuran-3-amine hydrochloride
• 2055848-82-1
• AKOS030629787
• MFCD24435217
• AS-55179
• (R)-5-Fluoro-2,3-dihydrobenzofuran-3-aminehydrochloride

• MDL： MFCD24435217
• Inchi： 1S/C8H8FNO.ClH/c9-5-1-2-8-6(3-5)7(10)4-11-8;/h1-3,7H,4,10H2;1H/t7-;/m0./s1
• InChI Key： VHYXHRIELICKPA-FJXQXJEOSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)[C@H](CO2)N

Computed Properties

• Exact Mass: 189.0356698g/mol
• Monoisotopic Mass: 189.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 153
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride

Introduction to (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride (CAS No. 2055848-82-1)

The compound (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride, identified by its CAS number 2055848-82-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The structural features of this molecule, particularly the presence of a fluoro-substituent and a benzofuran core, contribute to its unique chemical and pharmacological properties.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their role in drug discovery and development. The benzofuran scaffold is particularly noteworthy, as it is found in numerous bioactive molecules that exhibit a wide range of pharmacological activities. The fluoro-substituent at the 5-position of the benzofuran ring further enhances the compound's pharmacokinetic profile, making it an attractive candidate for further investigation.

The synthesis of (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride involves a series of carefully orchestrated chemical reactions that highlight the expertise required in medicinal chemistry. The stereochemistry at the 3-position, specifically the (3R) configuration, is crucial for its biological activity. This configuration has been meticulously optimized through various synthetic strategies to ensure maximal efficacy and minimal side effects.

One of the most compelling aspects of this compound is its potential application in the treatment of various diseases. Current research indicates that molecules with similar structural motifs may exhibit potent activity against enzymes and receptors involved in inflammatory and infectious diseases. The fluoro-substituent, in particular, has been shown to improve metabolic stability and binding affinity, which are critical factors in drug design.

Recent studies have demonstrated that derivatives of benzofuran have promising anti-inflammatory properties. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. The hydrochloride salt form of (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine enhances its solubility and bioavailability, making it more suitable for clinical use.

The pharmacological profile of this compound has been extensively evaluated in preclinical studies. These studies have revealed that it exhibits significant inhibitory activity against key targets involved in disease pathogenesis. For instance, it has shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to the inflammatory response. Additionally, its interaction with certain G protein-coupled receptors has been explored, suggesting potential applications in treating neurological disorders.

The development of new drugs often involves a multidisciplinary approach, integrating insights from chemistry, biology, and medicine. The synthesis and characterization of (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride are prime examples of such collaboration. Advanced spectroscopic techniques and computational methods have been employed to elucidate its structure and understand its mechanism of action.

In conclusion, (3R)-5-Fluoro-2,3-dihydro-1-benzofuran-3-amine;hydrochloride represents a promising lead compound with significant therapeutic potential. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further clinical development. As research continues to uncover new applications for this class of molecules, it is likely that compounds like this will play an increasingly important role in addressing unmet medical needs.